N,N'-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine

• Molecular Formula: C5H10N4S
• Molecular Weight: 158.23 g/mol
• IUPAC Name: N,N'-dimethyl-N'-(1,3,4-thiadiazol-2-yl)methanediamine
• InChI: InChI=1S/C5H10N4S/c1-6-3-9(2)5-8-7-4-10-5/h4,6H,3H2,1-2H3
• InChI Key: VEESXVASROONFY-UHFFFAOYSA-N
• Canonical SMILES: CNCN(C)C1=NN=CS1

Description

N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine: is a chemical compound that belongs to the class of 1,3,4-thiadiazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 1,3,4-thiadiazole derivatives with dimethylamine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the temperature is maintained at around 60-80°C .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions: N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thiadiazole ring can be substituted with various nucleophiles such as halides or alkoxides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ethanol under inert atmosphere.

Substitution: Halides, alkoxides; reactions are conducted in polar solvents such as dimethyl sulfoxide or acetonitrile at moderate temperatures.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Amine derivatives.

Substitution: Substituted thiadiazole derivatives.

Scientific Research Applications

Chemistry: N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine is used as a building block in the synthesis of more complex molecules. Its unique structure allows it to participate in various chemical reactions, making it valuable in organic synthesis .

Biology: The compound has shown potential as an antimicrobial agent. Studies have demonstrated its effectiveness against various bacterial and fungal strains, making it a candidate for the development of new antibiotics .

Medicine: In medicinal chemistry, N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine derivatives have been investigated for their anticancer properties. They have shown cytotoxic effects against certain cancer cell lines, indicating their potential as chemotherapeutic agents .

Industry: The compound is also used in the development of new materials with specific properties, such as conductivity or fluorescence. These materials have applications in electronics, sensors, and other advanced technologies .

Mechanism of Action

The mechanism of action of N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine involves its interaction with specific molecular targets. In antimicrobial applications, the compound disrupts the cell membrane integrity of bacteria and fungi, leading to cell death . In anticancer applications, it interferes with DNA replication and induces apoptosis in cancer cells . The exact molecular pathways and targets may vary depending on the specific application and derivative used .

Comparison with Similar Compounds

1,3,4-Thiadiazole: A core structure shared by many derivatives with diverse biological activities.

N,N’-Di(1,3,4-thiadiazol-2-yl)methanediamine: Another derivative with similar antimicrobial and anticancer properties.

N-(4-nitrophenyl)-1,3,4-thiadiazole: Known for its potent antimicrobial activity.

Uniqueness: N,N’-Dimethyl-N-(1,3,4-thiadiazol-2-yl)methanediamine stands out due to its dimethylamine functional group, which enhances its solubility and reactivity. This makes it a versatile compound for various synthetic and biological applications .